molecular formula C₂₈H₃₆BrClO₇ B1158641 6β-Bromo Beclomethasone Dipropionate

6β-Bromo Beclomethasone Dipropionate

Cat. No.: B1158641
M. Wt: 599.94
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6β-Bromo Beclomethasone Dipropionate (6β-Bromo BDP) is a synthetic glucocorticoid derivative of beclomethasone dipropionate (BDP), a well-established corticosteroid used in asthma and inflammatory conditions. Structural modifications, such as bromination at C6, likely alter receptor binding, metabolic stability, and therapeutic efficacy compared to parent compounds like BDP. The α- and β-bromo isomers differ stereochemically, which may influence pharmacokinetic (PK) and pharmacodynamic (PD) properties .

Properties

Molecular Formula

 C₂₈H₃₆BrClO₇

Molecular Weight

 599.94

Synonyms

 (6β,11β,16β)-6-Bromo-9-chloro-11-hydroxy-16-methyl-17,21-bis(1-oxopropoxy)pregna-1,4-diene-3,20-dione;  6β-Bromobeclometasone Dipropionate

Origin of Product

 United States

Comparison with Similar Compounds

Anti-inflammatory Efficacy

  • Asthma Control :
    • BDP (600 µg/day) and FP (500 µg/day) show comparable improvements in pulmonary function (FEV₁: +18% vs. +20%) in pediatric asthma .
    • Budesonide requires half the dose of BDP for equivalent efficacy (Budesonide:BDP ratio = 1:2) .
  • Receptor Potency : FP’s higher GCR affinity translates to longer duration of action and lower daily doses .

Featured Recommendations

Most viewed
Most popular with customers

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

Quick Inquiry

Name *

Email *

Phone

Country

Product Name

Quantity *

Message